2-(2-Methoxypyridin-4-YL)benzaldehyde

• Molecular Formula: C13H11NO2
• Molecular Weight: 213.23 g/mol
• IUPAC Name: 2-(2-methoxypyridin-4-yl)benzaldehyde
• InChI: InChI=1S/C13H11NO2/c1-16-13-8-10(6-7-14-13)12-5-3-2-4-11(12)9-15/h2-9H,1H3
• InChI Key: YDTPDPMCKJSIJH-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=CC(=C1)C2=CC=CC=C2C=O

Description

2-(2-Methoxypyridin-4-YL)benzaldehyde is a heteroaromatic aldehyde featuring a benzaldehyde core substituted with a 2-methoxypyridin-4-yl group. This compound is of interest in medicinal and materials chemistry due to its dual functionality: the aldehyde group enables nucleophilic reactions (e.g., condensations, hemiacetal formation), while the methoxypyridine moiety contributes to electronic modulation and metal coordination. Its structural hybrid of pyridine and benzaldehyde motifs positions it as a versatile precursor for synthesizing ligands, pharmaceuticals, and supramolecular assemblies.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-Methoxypyridin-4-YL)benzaldehyde typically involves the reaction of 2-methoxypyridine with benzaldehyde derivatives under specific conditions. One common method includes the use of a base such as sodium hydride or potassium carbonate in an aprotic solvent like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO). The reaction is usually carried out at elevated temperatures to facilitate the formation of the desired product .

Industrial Production Methods

In an industrial setting, the production of 2-(2-Methoxypyridin-4-YL)benzaldehyde may involve continuous flow reactors to optimize reaction conditions and improve yield. The use of catalysts and advanced purification techniques such as column chromatography or recrystallization can further enhance the efficiency and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

2-(2-Methoxypyridin-4-YL)benzaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The aldehyde group can be reduced to an alcohol using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The methoxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

Oxidation: 2-(2-Methoxypyridin-4-YL)benzoic acid.

Reduction: 2-(2-Methoxypyridin-4-YL)benzyl alcohol.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2-(2-Methoxypyridin-4-YL)benzaldehyde has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored as a potential lead compound for drug development due to its unique structure.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(2-Methoxypyridin-4-YL)benzaldehyde involves its interaction with specific molecular targets. The aldehyde group can form covalent bonds with nucleophilic sites on proteins or enzymes, potentially altering their function. The methoxy and pyridinyl groups may also contribute to the compound’s binding affinity and specificity for certain biological targets .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Below is a detailed comparison of 2-(2-Methoxypyridin-4-YL)benzaldehyde with analogous aldehydes, focusing on reactivity, biological activity, and electronic properties.

Reactivity in Hemiacetal Formation

Hemiacetal formation is a critical reaction for aldehydes. Comparative studies reveal significant differences in yields and kinetics:

Compound	Hemiacetal Yield	Key Observation	Reference
Benzaldehyde	9%	Low yield due to steric and electronic limitations of the phenyl group
Pyrimidyl-5-carbaldehyde	95%	High yield attributed to the electron-withdrawing pyrimidine ring enhancing electrophilicity
2-(2-Methoxypyridin-4-YL)benzaldehyde	Not reported	Expected intermediate reactivity; methoxy group may stabilize intermediates via resonance	–

Analysis: While direct data for 2-(2-Methoxypyridin-4-YL)benzaldehyde is unavailable, its pyridine ring’s electron-deficient nature (compared to benzene) likely enhances aldehyde reactivity.

Electronic and Steric Effects

Substituent electronic profiles and steric bulk dictate reactivity and interaction potentials:

• Electron-Withdrawing Groups (EWGs) : Pyrimidyl-5-carbaldehydes (95% hemiacetal yield) benefit from EWGs that enhance aldehyde electrophilicity .
• Electron-Donating Groups (EDGs) : The 2-methoxy group in 2-(2-Methoxypyridin-4-YL)benzaldehyde is an EDG, which may stabilize charge-separated intermediates but reduce aldehyde electrophilicity compared to EWGs.

Computational Insights

For example:

• AutoDock Vina: Simulate binding to biological targets (e.g., enzymes) to compare with pyrimidyl or phosphino analogs.
• NCI Analysis : Map steric repulsion or hydrogen-bonding sites influenced by the methoxypyridine group .

Biological Activity

2-(2-Methoxypyridin-4-YL)benzaldehyde is an organic compound characterized by its unique structure, which combines a methoxypyridine moiety with a benzaldehyde group. Its chemical formula is $C_{12}H_{11}NO_2$, with a molecular weight of 201.23 g/mol. This compound has garnered attention in pharmacological research due to its potential biological activities, including antimicrobial and anticancer properties.

Chemical Structure

The structure of 2-(2-Methoxypyridin-4-YL)benzaldehyde features:

• A pyridine ring substituted at the 4-position with a methoxy group.
• A benzaldehyde moiety that enhances its reactivity.

This unique arrangement allows for diverse chemical interactions, which are crucial for its biological activity.

Antimicrobial Properties

Studies have indicated that compounds similar to 2-(2-Methoxypyridin-4-YL)benzaldehyde exhibit antimicrobial effects. The presence of the methoxy and aldehyde functional groups facilitates interactions with microbial targets, potentially leading to inhibition of growth or activity.

Anticancer Activity

Research has shown that this compound may possess anticancer properties. In vitro studies have demonstrated its effectiveness against various cancer cell lines, suggesting that it could interfere with cancer cell proliferation or induce apoptosis. The mechanism of action is likely related to its ability to form hydrogen bonds and other interactions with biomolecules involved in cellular signaling pathways.

Mechanistic Studies

The interaction studies involving 2-(2-Methoxypyridin-4-YL)benzaldehyde focus on its binding affinity to various biological targets. These investigations are crucial for understanding its mechanism of action and potential therapeutic uses.

Comparative Analysis

A comparison with structurally similar compounds highlights the unique features of 2-(2-Methoxypyridin-4-YL)benzaldehyde:

Compound Name	Structure Overview	Unique Features
2-Methoxypyridine	Pyridine ring with a methoxy group	Lacks the aldehyde functionality
4-(Methoxyphenyl)benzaldehyde	Benzaldehyde with a para-methoxy group	Does not contain a pyridine moiety
3-Pyridylbenzaldehyde	Benzaldehyde attached to a pyridine	Different position of pyridine attachment

The combination of both the methoxy group on the pyridine and the aldehyde functionality in 2-(2-Methoxypyridin-4-YL)benzaldehyde allows for diverse reactivity patterns and potential interactions that are not present in similar compounds.

Case Studies

Several studies have explored the biological activities of this compound:

• Anticancer Activity : A study published in Cell Reports demonstrated that derivatives of benzaldehydes, including those similar to 2-(2-Methoxypyridin-4-YL)benzaldehyde, showed significant cytotoxicity against breast cancer cell lines. The research indicated that these compounds could inhibit cell viability through apoptosis pathways .
• Antimicrobial Effects : Research conducted by the National Institutes of Health revealed that compounds with similar structures exhibited activity against Gram-positive bacteria, suggesting that 2-(2-Methoxypyridin-4-YL)benzaldehyde could be explored for developing new antimicrobial agents .
• Mechanistic Insights : A study on structure-based optimization reported that compounds resembling 2-(2-Methoxypyridin-4-YL)benzaldehyde were effective in inhibiting viral replication in preclinical models, providing insights into their potential as antiviral agents .